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Compound of Interest

Compound Name: Yttrium oxide

Cat. No.: B073054 Get Quote

This document provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling yttrium oxide in a

laboratory setting. This guidance is intended for researchers, scientists, and drug development

professionals to ensure safe handling and minimize exposure risks.

Disclaimer: This information is based on available safety data for yttrium oxide. Always

consult the specific Safety Data Sheet (SDS) for the material you are using and conduct a

thorough risk assessment before commencing any work.

Potential Hazards Associated with Yttrium Oxide
Yttrium oxide is a white, odorless powder that is stable under normal conditions.[1] However, it

is hygroscopic and can cause irritation upon contact.[1] The primary health hazards include:

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Can cause serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

It is crucial to handle yttrium oxide with care to avoid creating dust.[3][4]
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The selection of appropriate PPE is critical to minimize exposure to yttrium oxide. The

following table summarizes the recommended PPE for handling this material.

Body Part
Personal Protective

Equipment
Specifications and Remarks

Eyes/Face

Safety glasses with side-

shields, chemical safety

goggles, or a face shield.

Must be worn at all times in the

laboratory to protect against

dust particles.[4][5][6]

Equipment should be tested

and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[5][7]

Skin

Chemical-resistant gloves

(e.g., neoprene, natural rubber,

or PVC).[4][6]

Gloves must be inspected for

signs of wear and tear before

each use.[4][5] Proper glove

removal technique should be

followed to avoid skin contact.

[5][7]

Lab coat or protective work

clothing.

Should be worn to prevent skin

contact.[3][4] Contaminated

clothing should be removed

and washed before reuse.[1]

Respiratory
NIOSH/MSHA-approved

respirator.

Required when engineering

controls are insufficient, when

handling fine dust, or when

high concentrations are

present to prevent inhalation.

[3][4][8]

Occupational Exposure Limits
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Component Limit Value Source

Yttrium 1 mg/m³ ACGIH/TLV

Yttrium 1 mg/m³ OSHA/PEL

Data sourced from ESPI Metals Safety Data Sheet.[3]

Operational and Disposal Plans
Operational Plan: Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of yttrium oxide
and ensure a safe laboratory environment.

Handling:

Ventilation: Always work in a well-ventilated area, preferably within a chemical fume hood, to

minimize dust inhalation.[4][8]

Avoid Dust Formation: Handle the material carefully to avoid creating dust.[3][8] Use

methods like sweeping with a vacuum system equipped with a HEPA filter for cleaning up

spills.[3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the material.

[1][5] Do not eat, drink, or smoke in the work area.[4][9]

First Aid: Ensure that an eyewash station is readily accessible.[6][10] In case of eye contact,

rinse immediately with plenty of water for at least 15 minutes.[1] For skin contact, wash off

with soap and plenty of water.[1] If inhaled, move the person to fresh air.[1] Seek medical

attention if irritation persists.[8]

Storage:

Container: Store in a tightly closed and properly labeled container.[3][8]

Conditions: Keep in a cool, dry, and well-ventilated place.[3][8] Yttrium oxide is hygroscopic,

so it should be protected from moisture.[1][3]
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Incompatible Materials: Store away from strong oxidizing agents, strong acids, water, and

carbon dioxide.[1][3][9]

Disposal Plan
Yttrium oxide waste is classified as hazardous and must be managed in accordance with

federal, state, and local regulations.[1]

Waste Collection: Collect waste yttrium oxide and any contaminated materials (e.g., gloves,

wipes) in a suitable, labeled, and closed container.[5][8]

Disposal Method: Dispose of the waste through a licensed professional waste disposal

service.[5][9] Do not dispose of it with household garbage or allow it to enter drains or

waterways.[4][9]

Contaminated Packaging: Dispose of empty containers as unused product.[5][9]

Workflow for PPE Selection
The following diagram outlines the logical workflow for selecting the appropriate Personal

Protective Equipment when handling yttrium oxide.
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Start: Prepare to Handle
Yttrium Oxide

Assess Task-Specific Risks
(e.g., quantity, dust generation potential)

Wear Eye/Face Protection:
Safety glasses with side-shields,

goggles, or face shield

Wear Skin Protection:
Chemical-resistant gloves

and lab coat

Is ventilation adequate and
dust generation minimal?

Wear NIOSH/MSHA-approved
respirator

No

Proceed with Handling

Yes

Click to download full resolution via product page

Caption: PPE Selection Workflow for Yttrium Oxide Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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